Cas no 3000-74-6 (N-Methyl-3-pyridinebutanamine)

• Product Name: N-Methyl-3-pyridinebutanamine
• CAS No: 3000-74-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 307403
• PubChem ID: 253226
• Update Time: 2025-08-05

N-Methyl-3-pyridinebutanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanamine,N-methyl-
• N-Methyl-3-pyridinebutanamine Dihydrochloride
• Dihydrometanicotine
• 4-(3-pyridyl)-N-methyl-butylamine
• Methyl-(4-[3]pyridyl-butyl)-amin
• methyl-(4-[3]pyridyl-butyl)-amine
• methyl-(4-pyridin-3-yl-butyl)-amine
• N-methyl-4-(pyridin-3-yl)butylamine
• NSC75869
• AKOS013530233
• N-methyl-4-(pyridin-3-yl)butan-1-amine
• SCHEMBL3256649
• NSC-75869
• 3000-74-6
• N-METHYL-3-PYRIDINEBUTANAMINE
• DTXSID60952410
• N-methyl-4-pyridin-3-ylbutan-1-amine
• N-Methyl-3-pyridinebutanamine

• Inchi： 1S/C10H16N2/c1-11-7-3-2-5-10-6-4-8-12-9-10/h4,6,8-9,11H,2-3,5,7H2,1H3
• InChI Key： UZEWTSSWPCYGLO-UHFFFAOYSA-N
• SMILES： N(C)CCCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Density: 0.94
• Boiling Point: 248.1°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.5
• PSA: 24.92000
• LogP: 2.01460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Methyl-3-pyridinebutanamine

Comprehensive Overview of N-Methyl-3-pyridinebutanamine (CAS No. 3000-74-6): Properties, Applications, and Research Insights

N-Methyl-3-pyridinebutanamine (CAS No. 3000-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, also referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of both a pyridine ring and an amine functional group in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N-Methyl-3-pyridinebutanamine has increased, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines. The compound’s CAS number 3000-74-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the key trends driving interest in N-Methyl-3-pyridinebutanamine is the growing focus on neuropharmacology and neurodegenerative disease research. With rising global concerns about conditions like Alzheimer’s and Parkinson’s disease, scientists are investigating novel compounds that could modulate neurotransmitter systems. The pyridine moiety in this molecule is particularly noteworthy, as it often contributes to blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic perspective, N-Methyl-3-pyridinebutanamine (CAS No. 3000-74-6) is valued for its role in multi-step organic synthesis. Its amine group can undergo various reactions, such as alkylation, acylation, and reductive amination, making it a flexible precursor for more complex molecules. This adaptability aligns with the broader industry shift toward green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption.

The compound’s physicochemical properties, including its solubility, melting point, and stability, are well-documented in literature. These characteristics are essential for formulators and process chemists working on pharmaceutical formulations or catalysis. For instance, its moderate polarity allows for compatibility with a range of solvents, which is advantageous in high-throughput screening and combinatorial chemistry.

Another area of interest is the potential application of N-Methyl-3-pyridinebutanamine in flavor and fragrance chemistry. Pyridine derivatives are known to contribute to the sensory profiles of various products, and this compound’s structural features may offer unique olfactory properties. This aligns with the increasing consumer demand for natural-like synthetic additives in the food and cosmetics industries.

In the realm of analytical chemistry, CAS 3000-74-6 is often used as a reference standard in chromatographic methods, such as HPLC and GC-MS. Its distinct UV absorption and mass spectral signatures facilitate accurate identification and quantification in complex matrices. This is particularly relevant for quality control in pharmaceutical manufacturing and research laboratories.

Looking ahead, the future of N-Methyl-3-pyridinebutanamine research appears promising, with ongoing studies exploring its structure-activity relationships (SAR) and potential as a scaffold for bioactive molecules. As computational tools like molecular docking and AI-driven drug design advance, the compound’s utility in virtual screening campaigns is likely to expand. This intersection of traditional chemistry and cutting-edge technology underscores its enduring relevance.

For researchers and industry professionals, understanding the nuances of N-Methyl-3-pyridinebutanamine (CAS No. 3000-74-6) is crucial. Its multifaceted applications—from drug development to material science—highlight its importance in modern chemistry. As innovation continues, this compound will undoubtedly remain a focal point in scientific discourse and industrial applications.